Cas no 25030-04-0 (5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI))

• Product name: 5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI)
• CAS No: 25030-04-0
• MF: C₁₀H₁₄N₅O₈P
• MW: 363.22062253952
• CID: 265485
• PubChem ID: 193604

5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,7,8-dihydro-8-oxo- (9CI)
• 8-hydroxyadenonine 5'-monophosphate
• DTXSID70947892
• 8-oxoadenosine 5'-(dihydrogen phosphate)
• 8-Hydroxyadenosine 5'-monophosphate
• 8OP
• 25030-04-0
• SCHEMBL9614573
• Q27456901
• {[(2R,3S,4R,5R)-5-(6-amino-8-oxo-8,9-dihydro-7H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
• ((2R,3S,4R,5R)-5-(6-Amino-8-oxo-7H-purin-9(8H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• 6-Amino-9-(5-O-phosphonopentofuranosyl)-9H-purin-8-ol
• 5'-Adenylic acid, 7,8-dihydro-8-oxo-
• 8-Hydroxy-amp
• [(2r,3s,4r,5r)-5-(6-Azanyl-8-Oxo-7h-Purin-9-Yl)-3,4-Dihydroxy-Oxolan-2-Yl]methyl Dihydrogen Phosphate

• Inchi： InChI=1S/C10H14N5O8P/c11-7-4-8(13-2-12-7)15(10(18)14-4)9-6(17)5(16)3(23-9)1-22-24(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,14,18)(H2,11,12,13)(H2,19,20,21)
• InChI Key： JPZDUYBDBSYCDZ-UHFFFAOYSA-N
• SMILES： NC1N=CN=C2N(C3OC(COP(=O)(O)O)C(O)C3O)C(NC=12)=O

Computed Properties

• Exact Mass: 363.05812
• Monoisotopic Mass: 363.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų
• XLogP3: -4.1

Experimental Properties

• Density: 1.965
• Refractive Index: 1.737
• PSA: 200.59
• LogP: -1.57620